Cas no 2418723-70-1 (Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate
• CAS No: 2418723-70-1
• MF: C₁₆H₂₂FN₅O₅S
• MW: 415.439785480499
• CID: 5680355
• PubChem ID: 165830997
• Update Time: 2025-05-22

Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate
• 2418723-70-1
• EN300-26625635
• Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate

• Inchi： 1S/C16H22FN5O5S/c1-16(2,3)26-15(23)22-6-4-21(5-7-22)11-12-8-13(19-20-18)10-14(9-12)27-28(17,24)25/h8-10H,4-7,11H2,1-3H3
• InChI Key： SUOYRTOGHPXAMF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(=CC(=C1)CN1CCN(C(=O)OC(C)(C)C)CC1)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 415.13256815g/mol
• Monoisotopic Mass: 415.13256815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 98.9Ų

Additional information on Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate

Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate

The compound with CAS No. 2418723-70-1, known as Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate, is a complex organic molecule with significant potential in pharmaceutical and materials science applications. This compound is characterized by its unique structure, which includes a piperazine ring, a tert-butyl group, and a substituted phenyl moiety. The presence of the azide group (-N₃) and the fluorosulfonyl oxy group (SO₂F) introduces interesting reactivity and functional properties to the molecule.

Recent studies have highlighted the importance of azide-containing compounds in click chemistry, particularly in the synthesis of bioactive molecules and materials with tailored properties. The azide group in this compound can undergo various transformations, such as the Staudinger reaction or cycloaddition reactions, making it a versatile building block for drug discovery. Additionally, the fluorosulfonyl oxy group is known for its high electrophilic character, which can facilitate nucleophilic substitutions or act as a leaving group in certain reactions.

The piperazine ring in this compound serves as a rigid scaffold that can enhance the bioavailability and stability of the molecule. Piperazine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets. The tert-butyl group further contributes to the molecule's lipophilicity, which is crucial for its potential use in drug delivery systems or as a component in polymer materials.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive agents. For instance, researchers have explored the use of azide-containing piperazines in the development of kinase inhibitors and GPCR modulators. The combination of these functional groups in a single molecule could enable the creation of highly specific and potent drug candidates.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution, coupling reactions, and protection/deprotection strategies. The use of modern catalytic methods and microwave-assisted synthesis has significantly improved the efficiency and scalability of such processes.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of this compound is essential for its safe handling and application. Preliminary studies suggest that the fluorosulfonyl oxy group may undergo hydrolysis under certain conditions, potentially leading to less hazardous byproducts.

In conclusion, Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]phenyl}methyl)piperazine-1-carboxylate represents a valuable addition to the arsenal of advanced organic molecules for research and development. Its unique combination of functional groups positions it as a key player in various fields, from drug discovery to materials science.